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Compound of Interest

Compound Name: 2-Methylhept-3-ene

Cat. No.: B14007788 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate and essential safety protocols,

operational procedures, and disposal plans for 2-Methylhept-3-ene, ensuring the well-being of

laboratory personnel and compliance with safety standards.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Methylhept-3-ene is presented

below. This data is crucial for a comprehensive risk assessment prior to handling.

Property Value

CAS Number 692-96-6 (for (E)-isomer)[1][2][3][4]

Molecular Formula C₈H₁₆[1][2][3][5]

Molecular Weight 112.21 g/mol [3][5]

Density 0.7020 g/cm³[2]

Boiling Point 113.98°C[2]

Melting Point -103.01°C (estimate)[2]

Refractive Index 1.4050[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14007788?utm_src=pdf-interest
https://www.benchchem.com/product/b14007788?utm_src=pdf-body
https://www.benchchem.com/product/b14007788?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/e-2-methylhept-3-ene-dic152172.html
https://www.chembk.com/en/chem/(E)-2-methylhept-3-ene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-heptene_-_3E
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6930608.htm
https://www.guidechem.com/encyclopedia/e-2-methylhept-3-ene-dic152172.html
https://www.chembk.com/en/chem/(E)-2-methylhept-3-ene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-heptene_-_3E
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhept-3-ene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-heptene_-_3E
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhept-3-ene
https://www.chembk.com/en/chem/(E)-2-methylhept-3-ene
https://www.chembk.com/en/chem/(E)-2-methylhept-3-ene
https://www.chembk.com/en/chem/(E)-2-methylhept-3-ene
https://www.chembk.com/en/chem/(E)-2-methylhept-3-ene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14007788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) and Engineering
Controls
Due to the flammable nature of alkenes and the potential for irritation, the following personal

protective equipment and engineering controls are mandatory when handling 2-Methylhept-3-
ene.

Ventilation: All work with 2-Methylhept-3-ene must be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood to minimize inhalation exposure.

Eye Protection: Chemical safety goggles or a face shield are required to protect against

potential splashes.

Skin Protection: A flame-retardant laboratory coat must be worn. Chemically resistant gloves,

such as nitrile gloves, are mandatory. Gloves should be inspected for integrity before each

use.

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH/MSHA-approved respirator with an appropriate organic vapor

cartridge should be used.

Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of 2-Methylhept-3-ene.

Handling Protocol
Preparation:

Ensure that a fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-resistant

foam) is readily accessible.[6]

Clear the work area of all potential ignition sources, such as open flames, hot plates, and

spark-producing equipment.

Ground and bond all containers and receiving equipment to prevent static discharge.
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Use only non-sparking tools.

Transfer and Use:

Wear the appropriate PPE as outlined above.

Conduct all transfers and manipulations of 2-Methylhept-3-ene within a chemical fume

hood.

Keep the container tightly closed when not in use.

In Case of a Spill:

Evacuate the immediate area.

Remove all ignition sources.

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a designated, sealed container for hazardous waste

disposal.

Disposal Plan
Waste Collection:

Collect all waste containing 2-Methylhept-3-ene in a clearly labeled, sealed, and

compatible container.

Do not mix this waste with other waste streams, especially with incompatible chemicals

like oxidizing agents.

Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and cool satellite

accumulation area, away from direct sunlight and heat sources.
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Waste Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.

Complete all necessary hazardous waste manifests or tags.

Crucially, never dispose of 2-Methylhept-3-ene by pouring it down the drain or discarding

it with regular trash. This can lead to environmental contamination and create a fire or

explosion hazard.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Methylhept-3-
ene, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Methylhept-3-ene
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Caption: Workflow for safe handling of 2-Methylhept-3-ene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14007788?utm_src=pdf-body-img
https://www.benchchem.com/product/b14007788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14007788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14007788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

